Cas no 1206969-33-6 (N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide)
N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide
- 2-Quinoxalinecarboxamide, N-(2-hydroxyphenyl)-
-
- Inchi: 1S/C15H11N3O2/c19-14-8-4-3-7-12(14)18-15(20)13-9-16-10-5-1-2-6-11(10)17-13/h1-9,19H,(H,18,20)
- InChI Key: WWDCUHVNQPXTSA-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)N=CC=1C(NC1=CC=CC=C1O)=O
N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR322712-1g |
N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide |
1206969-33-6 | 1g |
£216.00 | 2024-07-21 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00846958-1g |
N-(2-HYdroxyphenyl)quinoxaline-2-carboxamide |
1206969-33-6 | 95% | 1g |
¥1904.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1577134-1g |
N-(2-hydroxyphenyl)quinoxaline-2-carboxamide |
1206969-33-6 | 98% | 1g |
¥2475.00 | 2024-08-09 |
N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide
Introduction to N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide (CAS No: 1206969-33-6)
N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide, identified by its CAS number 1206969-33-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the quinoxaline family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a hydroxyl group on the phenyl ring and the carboxamide functionality at the quinoxaline core contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.
The 2-Hydroxyphenyl moiety in N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide plays a crucial role in modulating its interactions with biological targets. Hydroxyl groups are well-known for their ability to engage in hydrogen bonding, which can enhance binding affinity and selectivity. This feature is particularly advantageous in the design of small-molecule inhibitors targeting enzymes and receptors involved in various diseases. Furthermore, the quinoxaline core is a well-documented pharmacophore that exhibits antimicrobial, anticancer, and anti-inflammatory properties. The combination of these structural elements makes N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide has emerged as a compound of interest in several preclinical studies due to its potential to interact with key biological pathways. For instance, studies have suggested that this compound may inhibit the activity of certain kinases, which are overexpressed in cancer cells. The carboxamide group at the 2-position of the quinoxaline ring is particularly noteworthy, as it can serve as a hinge-binding motif, allowing for precise targeting of protein-protein interactions.
The synthesis of N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the condensation of 2-hydroxybenzaldehyde with ethyl acetoacetate to form a chalcone intermediate, which is subsequently cyclized to yield 2-hydroxyphenylquinoxaline. This intermediate is then coupled with an amide-forming reagent to introduce the carboxamide functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of these transformations.
The pharmacological profile of N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits significant inhibitory activity against various targets, including enzymes implicated in inflammation and cell proliferation. Notably, it has shown promise in models of chronic inflammatory diseases, where it can modulate key signaling pathways without eliciting notable toxicity. These findings have prompted further investigation into its potential as a lead compound for drug development.
The structural features of N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide also make it an attractive candidate for structure-based drug design. High-resolution crystal structures of its complexes with biological targets have provided valuable insights into its binding mode and interaction dynamics. These structural insights have guided the optimization of analogs with enhanced potency and selectivity. For example, modifications at the hydroxyl group or the amide moiety have been explored to fine-tune pharmacokinetic properties such as solubility and metabolic stability.
In conclusion, N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide (CAS No: 1206969-33-6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and biological activities positions it as a promising candidate for further development in drug discovery programs. As research continues to uncover new applications for this compound, it is likely that N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.
1206969-33-6 (N-(2-Hydroxyphenyl)quinoxaline-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)